Cas no 16066-21-0 (1-Butanesulfonic acid, 3-methyl-)

• Product Name: 1-Butanesulfonic acid, 3-methyl-
• CAS No: 16066-21-0
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 3804413
• PubChem ID: 406989
• Update Time: 2025-04-22

1-Butanesulfonic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid, 3-methyl-
• 3-Methyl-1-butanesulfonic acid
• DTXCID30124086
• NSC 453
• 3-Methylbutane-1-sulfonic acid, AldrichCPR
• DB-117338
• NSC453
• isoamylsulfonic acid
• 3-methylbutane-1-sulfonic acid
• 1-Butanesulfonic acid, 3-methyl-, sodium salt
• 16066-21-0
• DTXSID00201595
• 5343-41-9
• SCHEMBL329794

• Inchi： 1S/C5H12O3S/c1-5(2)3-4-9(6,7)8/h5H,3-4H2,1-2H3,(H,6,7,8)
• InChI Key： HYZYOKHLDUXUQK-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)CC(C)C

Computed Properties

• Exact Mass: 152.05071541Da
• Monoisotopic Mass: 152.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8Ų